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Compound of Interest

Compound Name: 3,4,5-Trimethoxytoluene

Cat. No.: B053474 Get Quote

An In-depth Technical Guide to 3,4,5-
Trimethoxytoluene
For Researchers, Scientists, and Drug Development Professionals

Abstract
3,4,5-Trimethoxytoluene, a key aromatic intermediate, holds significant importance in the

pharmaceutical and fragrance industries. This technical guide provides a comprehensive

overview of its physical and chemical properties, detailed experimental protocols for its

synthesis, and a summary of its known applications. The information is curated to support

researchers and professionals in leveraging this compound for drug discovery and

development.

Physicochemical Properties
3,4,5-Trimethoxytoluene is a white to light yellow crystalline solid or a clear yellow liquid,

depending on the ambient temperature.[1][2] It is characterized by a sweet, balsamic scent.[1]

[2] Its solubility profile indicates miscibility with methanol and insolubility in water.[3]

Table 1: Physical and Chemical Properties of 3,4,5-Trimethoxytoluene
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Property Value Source(s)

Molecular Formula C₁₀H₁₄O₃ [4]

Molecular Weight 182.22 g/mol [4]

CAS Number 6443-69-2 [4]

Appearance
White to light yellow crystalline

solid or clear yellow liquid
[1][2]

Melting Point 24-26 °C

Boiling Point 117-118 °C at 5 mmHg

Density 1.082 g/mL at 25 °C

Flash Point 74 °C (closed cup) [4]

Solubility
Soluble in methanol,

immiscible in water
[3]

Refractive Index n20/D 1.523

SMILES COc1cc(C)cc(OC)c1OC

InChI Key
KCIZTNZGSBSSRM-

UHFFFAOYSA-N

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 3,4,5-
Trimethoxytoluene.

Table 2: NMR Spectral Data of 3,4,5-Trimethoxytoluene in CDCl₃
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¹H NMR
Chemical Shift

(ppm)
Multiplicity Integration Assignment

6.39 s 2H Ar-H

3.82 s 6H 2 x OCH₃

3.79 s 3H 1 x OCH₃

2.30 s 3H Ar-CH₃

¹³C NMR
Chemical Shift

(ppm)
Assignment

153.25 C-O

136.39 Ar-C

133.49 Ar-C

106.51 Ar-CH

60.65 OCH₃

56.04 OCH₃

21.69 Ar-CH₃

Note: NMR data is sourced from PubChem and may be aggregated from multiple sources.

Experimental Protocols
The synthesis of 3,4,5-Trimethoxytoluene is most commonly achieved via a multi-step

process starting from p-cresol. An alternative route involves the reduction of 3,4,5-

trimethoxybenzaldehyde.

Synthesis from p-Cresol
This synthetic route involves three main steps: bromination, methylation, and methoxylation.

Experimental Workflow: Synthesis of 3,4,5-Trimethoxytoluene from p-Cresol
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Caption: Synthesis of 3,4,5-Trimethoxytoluene from p-cresol.
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Step 1: Bromination of p-Cresol to 2,6-Dibromo-p-cresol (DBC) A detailed procedure for the

bromination of p-cresol is not fully available in the searched literature. However, a general

approach involves the reaction of p-cresol with bromine in a suitable solvent like chloroform.[5]

Step 2: Methylation of 2,6-Dibromo-p-cresol to 3,5-Dibromo-4-methoxytoluene (DBMT) To a

solution of 2,6-dibromo-p-cresol in a suitable solvent, dimethyl sulfate and an aqueous solution

of sodium hydroxide are added. The reaction mixture is stirred at a controlled temperature to

ensure the completion of the O-methylation. After the reaction, the organic layer is separated,

washed, and the solvent is removed under reduced pressure to yield crude DBMT, which can

be further purified by vacuum distillation.

Step 3: Methoxylation of 3,5-Dibromo-4-methoxytoluene to 3,4,5-Trimethoxytoluene In a

suspension of sodium methoxide in methanol, a solution of 3,5-dibromo-4-methoxytoluene in

toluene and dimethylformamide is slowly added.[6] Cuprous iodide is added as a catalyst, and

the mixture is heated to reflux.[6] After the reaction is complete, water is added, and the

product is extracted. The organic layer is then subjected to vacuum distillation for purification.

[7]

Synthesis via Hydrogenation of 3,4,5-
Trimethoxybenzaldehyde
This method provides a high-yield route to 3,4,5-Trimethoxytoluene.

Experimental Workflow: Hydrogenation of 3,4,5-Trimethoxybenzaldehyde
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Caption: Synthesis of 3,4,5-Trimethoxytoluene via hydrogenation.

Protocol: In a high-pressure reactor, 3,4,5-trimethoxybenzaldehyde, a modified Raney nickel

catalyst, and a solvent such as cyclohexane are combined.[8] The reactor is sealed, purged

with nitrogen and then hydrogen, and pressurized with hydrogen.[8] The mixture is heated and

stirred for a specified time.[8] Upon completion, the reaction mixture is cooled, and the catalyst

is filtered off. The filtrate is then concentrated and purified, typically by vacuum distillation, to

yield 3,4,5-Trimethoxytoluene.[7]

Biological Activity and Applications
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While 3,4,5-Trimethoxytoluene is primarily utilized as a crucial intermediate in the synthesis of

pharmaceuticals and fragrances, its own biological activity is not extensively documented.[1][2]

Role in Pharmaceutical Synthesis
3,4,5-Trimethoxytoluene is a key precursor for the synthesis of Coenzyme Q10 and its

synthetic analogue, Idebenone.[9] These compounds are known for their potent antioxidant and

neuroprotective effects and are used in treatments for cognitive decline and neurodegenerative

diseases.[9] The trimethoxyphenyl moiety is also found in some chalcone derivatives that have

been shown to act as mitotic arresters by inhibiting tubulin polymerization, indicating potential

applications in anticancer drug development.[3]

Use in the Fragrance Industry
Due to its characteristic sweet and balsamic aroma, 3,4,5-Trimethoxytoluene is a valued

ingredient in the formulation of perfumes, colognes, and other personal care products.[10]

Safety and Handling
3,4,5-Trimethoxytoluene is considered a hazardous substance and may cause sensitization

by skin contact.[11] It is also classified as a sensory irritant, potentially causing temporary

adverse effects on the eyes, nose, and throat.[11] Inhalation of vapors may lead to drowsiness

and dizziness.[11] Standard laboratory safety precautions should be observed, including the

use of personal protective equipment such as safety glasses and gloves. Handling should be

performed in a well-ventilated area.[11]

Disclaimer: This document is intended for informational purposes for a technical audience and

should not be used as a substitute for professional scientific or medical advice. Always consult

the relevant safety data sheets (SDS) before handling any chemical substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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